Cas no 182621-74-5 (1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR)-)

• Product Name: 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR)-
• CAS No: 182621-74-5
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 5211326
• Update Time: 2025-05-20

1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR)-
• (R)-1-(Benzo[d][1,3]dioxol-5-yl)-2-bromoethan-1-ol

• Inchi： 1S/C9H9BrO3/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8/h1-3,7,11H,4-5H2/t7-/m0/s1
• InChI Key： FHFTXZYDHDDIBD-ZETCQYMHSA-N
• SMILES： [C@H](C1=CC=C2OCOC2=C1)(O)CBr

Additional information on 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR)-

Professional Introduction to 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR) (CAS No. 182621-74-5) stands out as a compound of significant interest due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of this compound, its chemical characteristics, and its relevance in contemporary research.

The molecular structure of 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR) encompasses a benzodioxole core substituted with a hydroxymethyl group at the 5-position and a bromomethyl group at the α-position. This specific arrangement confers upon the compound distinct reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules. The stereochemistry indicated by the (αR) designation suggests that the bromomethyl group is configured in a specific manner, which can influence its interactions with biological targets.

In recent years, there has been growing interest in benzodioxole derivatives due to their reported biological activities. The benzodioxole scaffold is known to be present in several naturally occurring products and synthetic drugs, often exhibiting pharmacological properties such as antimicrobial, anti-inflammatory, and antitumor effects. The presence of both hydroxymethyl and bromomethyl functional groups in 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR) enhances its utility as a building block for further derivatization. These functional groups can undergo various chemical transformations, including nucleophilic substitution reactions, which are commonly employed to introduce additional substituents or modify existing ones.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have leveraged similar benzodioxole derivatives to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated that modifications at the 5-position of the benzodioxole ring can significantly alter the pharmacokinetic properties of the molecule. The hydroxymethyl group at this position can serve as a point for further functionalization, allowing chemists to introduce diverse pharmacophores that may enhance binding affinity or metabolic stability.

The bromomethyl group present in 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR) is particularly noteworthy due to its reactivity with nucleophiles. This property enables the facile introduction of various functional groups into the molecule through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. Such reactions are widely used in pharmaceutical synthesis to construct complex molecular architectures with high precision. The ability to modify the benzodioxole core in this manner opens up numerous possibilities for designing molecules with tailored biological activities.

Recent advancements in synthetic methodologies have further enhanced the appeal of 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR) as a synthetic intermediate. For example, asymmetric synthesis techniques have been employed to achieve high enantioselectivity in the preparation of chiral benzodioxole derivatives. These techniques are crucial for producing enantiomerically pure compounds, which often exhibit different biological activities depending on their stereochemistry. The stereochemical integrity imparted by the (αR) configuration ensures that any derivatives synthesized from this compound will retain specific biological properties associated with this stereoisomer.

The compound's relevance extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly seeking novel intermediates that can streamline drug development processes while maintaining high yields and purity standards. 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αR) fits well within this context due to its versatility and compatibility with various synthetic protocols. Its use could potentially reduce production costs and lead times by providing a robust platform for constructing complex drug candidates.

In conclusion,1,3-Benzodioxole-5-methanol, α-(bromomethyl)-,(αR) is a compound of considerable interest in the field of medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological targets,1,3-Benzodioxole-5-methol, α-(bromomethyl)-,(αR) is likely to remain at the forefront of pharmaceutical innovation.